1-[[(5-methyl-1H-pyrazol-4-yl)methylamino]methyl]cyclohexan-1-ol

• IUPAC Name: 1-[[(5-methyl-1H-pyrazol-4-yl)methylamino]methyl]cyclohexan-1-ol
• InChI: InChI=1S/C12H21N3O/c1-10-11(8-14-15-10)7-13-9-12(16)5-3-2-4-6-12/h8,13,16H,2-7,9H2,1H3,(H,14,15)
• InChI Key: ZMCRHRFRQNVDDS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1)CNCC2(CCCCC2)O
• Molecular Formula: C12H21N3O
• Molecular Weight: 223.31 g/mol

Description

1-[[(5-methyl-1H-pyrazol-4-yl)methylamino]methyl]cyclohexan-1-ol is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as MPCC and has a molecular formula of C13H22N4O. MPCC is a cyclohexanol derivative that has a pyrazole ring attached to it.

Mechanism of Action

The exact mechanism of action of MPCC is not fully understood. However, studies have suggested that MPCC exerts its antitumor activity by inducing cell cycle arrest and apoptosis in cancer cells. MPCC has also been found to inhibit the growth of bacteria and fungi by disrupting the cell membrane.
Biochemical and Physiological Effects:
MPCC has been found to have a range of biochemical and physiological effects. Studies have shown that MPCC can induce DNA damage and oxidative stress in cancer cells. MPCC has also been found to modulate the expression of various genes involved in cell cycle regulation and apoptosis. In addition, MPCC has been found to have anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

One of the major advantages of using MPCC in lab experiments is its potent antitumor and antimicrobial activity. MPCC is also relatively easy to synthesize and purify. However, one of the limitations of using MPCC in lab experiments is its limited solubility in water, which can make it difficult to use in certain assays.

Future Directions

There are several future directions for the study of MPCC. One of the major areas of research is the development of MPCC as a potential anticancer and antimicrobial agent. Further studies are needed to fully understand the mechanism of action of MPCC and its potential applications in various fields. In addition, studies are needed to optimize the synthesis method of MPCC and improve its solubility in water.

Synthesis Methods

The synthesis of MPCC involves the reaction of 5-methyl-1H-pyrazole-4-carbaldehyde with (1R,2S,5R)-2-amino-5-methylcyclohexanol. The reaction takes place in the presence of a reducing agent such as sodium borohydride. The product is then purified by column chromatography to obtain pure MPCC.

Scientific Research Applications

MPCC has been extensively studied for its potential applications in various fields. One of the major applications of MPCC is in the field of medicinal chemistry. MPCC has been found to have potent antitumor activity and has been studied as a potential anticancer agent. MPCC has also been found to have antimicrobial activity and has been studied as a potential antibacterial and antifungal agent.